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Compound of Interest

Compound Name: 2-Amino-1-(2-nitrophenyl)ethanol

Cat. No.: B1644463

A Note to the Reader: Extensive research for the chemical properties and related experimental
data for "2-Amino-1-(2-nitrophenyl)ethanol” did not yield specific information. The scientific
literature and chemical databases predominantly feature data for its structural isomer, 2-((2-
Nitrophenyl)amino)ethanol (CAS No. 4926-55-0). This guide will, therefore, provide a
comprehensive overview of the chemical properties, synthesis, and analysis of this readily
documented isomer. It is crucial to note that the data presented herein pertains to 2-((2-
Nitrophenyl)amino)ethanol and not 2-Amino-1-(2-nitrophenyl)ethanol.

Introduction

2-((2-Nitrophenyl)amino)ethanol is an organic compound that serves as a valuable
intermediate in various chemical syntheses. Its structure, featuring a secondary amine, a
hydroxyl group, and a nitroaromatic moiety, provides multiple reactive sites for the construction
of more complex molecules. This guide details its chemical and physical properties, provides
an established synthesis protocol, and outlines a general analytical workflow.

Chemical and Physical Properties

The following tables summarize the key physical and chemical properties of 2-((2-
Nitrophenyl)amino)ethanol.

Table 1: Physical Properties of 2-((2-Nitrophenyl)amino)ethanol
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Property Value Reference
Appearance Orange crystal powder [1]
Melting Point 71-73 °C [1]
Boiling Point 376.6 °C at 760 mmHg [1]
Density 1.352 g/cm3 [1]

Chloroform (Slightly), Methanol

Solubility (Slightly), Water (1.85 g/L at [1]
20°C)

Flash Point 181.6 °C [1]

Refractive Index 1.64 [1]

Table 2: Chemical Identifiers and Molecular Properties

Property Value Reference
Molecular Formula C8H10N203 [1]
Molecular Weight 182.18 g/mol

CAS Number 4926-55-0 [1]

InChl Key LFOUYKNCQNVIGI-

UHFFFAOYSA-N

, C1=CC=C(C(=C1)NCCO)--
Canonical SMILES [1]
INVALID-LINK--[O-]

Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

ydrog p 4 1]
Count
Rotatable Bond Count 3 [1]

Experimental Protocols
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Synthesis of 2-((2-Nitrophenyl)amino)ethanol

A common method for the synthesis of 2-((2-Nitrophenyl)amino)ethanol involves the
nucleophilic substitution of a halogen on a nitroaromatic ring with 2-aminoethanol.[2]

Materials:

1-chloro-2-nitrobenzene

e 2-aminoethanol

e n-Butanol (hBuOH)

» Deionized water

 Diethyl ether

e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S04)
Procedure:

e A solution of 1-chloro-2-nitrobenzene (50.0 g, 0.317 mol) and 2-aminoethanol (116.3 g,
1.904 mol) in n-butanol (400 mL) is prepared in a round-bottom flask equipped with a reflux
condenser.[2]

e The reaction mixture is heated to reflux and maintained at this temperature for 6 hours.[2]

 After cooling to room temperature, the mixture is concentrated under reduced pressure to
remove the n-butanol.[2]

e The residue is taken up in deionized water and transferred to a separatory funnel.[2]
e The aqueous solution is extracted with diethyl ether.[2]

e The combined organic phases are washed with brine, dried over anhydrous sodium sulfate,
and filtered.[2]
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e The solvent is removed from the filtrate by rotary evaporation to yield the crude product.[2]

e The resulting orange solid can be further purified by recrystallization.
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Figure 1: Synthesis Workflow for 2-((2-Nitrophenyl)amino)ethanol

General Purification and Analysis Workflow

The purity of the synthesized 2-((2-Nitrophenyl)amino)ethanol can be assessed and improved
using standard laboratory techniques.

Purification:

e Recrystallization: The crude solid product can be dissolved in a minimal amount of a hot
solvent (e.g., ethanol or a mixture of ethanol and water) and allowed to cool slowly to form
crystals, leaving impurities in the mother liquor.

e Column Chromatography: For higher purity, silica gel column chromatography can be
employed, using a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to
separate the product from byproducts and unreacted starting materials.

Analysis:

e Thin-Layer Chromatography (TLC): To monitor the progress of the reaction and the purity of
fractions from column chromatography.

» Melting Point Determination: A sharp melting point range close to the literature value
indicates high purity.

e Spectroscopic Analysis:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/synthesis/pse-1g4484e822eb47cgcbef65ebcf13eg54
https://www.benchchem.com/product/b1644463?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1644463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 3C): To confirm the chemical

structure of the compound.

o Infrared (IR) Spectroscopy: To identify the presence of key functional groups (N-H, O-H,
NO2).

o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the molecule.
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Figure 2: General Purification and Analysis Workflow
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Safety and Handling

As with any chemical, 2-((2-Nitrophenyl)amino)ethanol should be handled with appropriate
safety precautions. While a specific, comprehensive safety data sheet (SDS) for this exact
compound is not readily available, general guidelines for handling aromatic nitro compounds
and amino alcohols should be followed.

o Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.

e Handling: Use in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust and
contact with skin and eyes.

» Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.

Potential Applications

2-((2-Nitrophenyl)amino)ethanol and its derivatives are of interest in medicinal chemistry and
materials science. The presence of the nitro group allows for its reduction to an amino group,
opening pathways to a variety of other functionalizations. For instance, it has been used in the
preparation of (phenylamino)quinoxalinone derivatives, which have been identified as a new
class of glycogen phosphorylase inhibitors.[1]

Conclusion

This technical guide provides a summary of the available chemical and physical properties, a
detailed synthesis protocol, and a general analytical workflow for 2-((2-
Nitrophenyl)amino)ethanol. While specific data for the isomer 2-Amino-1-(2-
nitrophenyl)ethanol remains elusive, the information presented here for its well-documented
counterpart offers a valuable resource for researchers and professionals in the field of chemical
synthesis and drug development. Further research into the synthesis and characterization of 2-
Amino-1-(2-nitrophenyl)ethanol is warranted to fill the current knowledge gap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1644463#2-amino-1-2-nitrophenyl-ethanol-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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